![molecular formula C16H17F3N4OS B2814015 1-[4-(1,2,5-Thiadiazol-3-yl)piperazin-1-yl]-3-[4-(trifluoromethyl)phenyl]propan-1-one CAS No. 2097901-22-7](/img/structure/B2814015.png)
1-[4-(1,2,5-Thiadiazol-3-yl)piperazin-1-yl]-3-[4-(trifluoromethyl)phenyl]propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Thiadiazoles are a class of organic compounds that contain a five-membered heterocyclic ring with two nitrogen atoms, two carbon atoms, and one sulfur atom . They are known for their broad range of chemical and biological properties, and they are an important synthon in the development of new drugs . Piperazines, on the other hand, are a class of organic compounds that contain a six-membered ring with two nitrogen atoms and four carbon atoms .
Molecular Structure Analysis
Thiadiazoles and piperazines have distinct molecular structures that contribute to their chemical properties and biological activities . Thiadiazoles, for example, have a five-membered ring with two nitrogen atoms, two carbon atoms, and one sulfur atom . Piperazines have a six-membered ring with two nitrogen atoms and four carbon atoms .Chemical Reactions Analysis
Thiadiazoles and piperazines can undergo a variety of chemical reactions, depending on their specific structures and the conditions under which the reactions are carried out . Again, without specific information on the compound , it’s difficult to provide a detailed chemical reactions analysis.Physical And Chemical Properties Analysis
Thiadiazoles and piperazines have distinct physical and chemical properties that are influenced by their molecular structures . For example, thiadiazoles are typically white or colorless solids that are highly soluble in water and other polar solvents .Scientific Research Applications
- 1,3,4-Thiadiazole derivatives have been synthesized and characterized for their antibacterial properties . These compounds were screened against various bacterial strains, including Enterobacter aerogenes, Escherichia coli, Salmonella kentucky, Pseudomonas aeruginosa, and Klebsiella pneumoniae. Notably, some derivatives showed inhibitory effects on K. pneumoniae and Staphylococcus hominis.
- Investigating the interaction of 1,3,4-thiadiazole derivatives with calf thymus-DNA (CT-DNA) revealed insights into their mechanism of action. UV-vis spectroscopic methods were employed to study this interaction .
- Researchers have explored hybrid molecules by incorporating 1,3,4-thiadiazole moieties along with other pharmacophores (such as 1,3,4-oxadiazole and 1,2,4-triazole) to enhance antimicrobial properties .
Antibacterial Activity
CT-DNA Binding
Hybrid Molecules with Antimicrobial Activity
Anti-Epileptic Agents
Mechanism of Action
Target of Action
It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial activities .
Mode of Action
For instance, indole derivatives are known to interact with their targets, causing a variety of biological effects .
Biochemical Pathways
Similar compounds, such as indole derivatives, are known to affect a variety of biochemical pathways, leading to diverse biological activities .
Result of Action
Similar compounds, such as indole derivatives, have been shown to have a variety of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial activities .
Safety and Hazards
Future Directions
Given the broad range of biological activities exhibited by thiadiazole and piperazine derivatives, there is significant interest in developing new drugs based on these scaffolds . Future research will likely focus on synthesizing new derivatives and evaluating their biological activities, with the goal of discovering new therapeutic agents .
properties
IUPAC Name |
1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]-3-[4-(trifluoromethyl)phenyl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17F3N4OS/c17-16(18,19)13-4-1-12(2-5-13)3-6-15(24)23-9-7-22(8-10-23)14-11-20-25-21-14/h1-2,4-5,11H,3,6-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLJMBBYCNYWBPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NSN=C2)C(=O)CCC3=CC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17F3N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(1,2,5-Thiadiazol-3-yl)piperazin-1-yl]-3-[4-(trifluoromethyl)phenyl]propan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.